N-(2-hydroxyphenyl)-4-methyl-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-(2-hydroxyphenyl)-4-methyl-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H20N2O5S/c1-13-6-7-14(18(22)19-15-4-2-3-5-16(15)21)12-17(13)26(23,24)20-8-10-25-11-9-20/h2-7,12,21H,8-11H2,1H3,(H,19,22)
• InChI Key: WFBYOZSSGVSKEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2O)S(=O)(=O)N3CCOCC3
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

“N-(2-hydroxyphenyl)-4-methyl-3-(4-morpholinylsulfonyl)benzamide” is a complex organic compound. It contains a benzamide group (a benzene ring attached to a CONH2 group), a morpholinylsulfonyl group (a morpholine ring attached to a sulfonyl group), and a hydroxyphenyl group (a benzene ring with a hydroxyl group). These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzamide group, the introduction of the morpholinylsulfonyl group, and the attachment of the hydroxyphenyl group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide, morpholinylsulfonyl, and hydroxyphenyl groups would likely result in a complex three-dimensional structure. The exact structure could be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The benzamide, morpholinylsulfonyl, and hydroxyphenyl groups are all reactive and could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be measured using various analytical techniques.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. For example, if this compound is used as a drug, its mechanism of action could involve interactions with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if this compound is toxic or reactive, it could pose a risk to health and safety. Appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science, and developing new synthetic routes to produce this compound more efficiently.